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Compound of Interest

Compound Name: DB775

Cat. No.: B15601293

For research use only. Not for human or veterinary use.

Researchers, scientists, and drug development professionals handling DB775 must adhere to
strict disposal procedures to ensure laboratory safety and environmental protection. Due to the
absence of a specific Safety Data Sheet (SDS) for DB775 (CAS No. 475976-08-0), this
document provides a general framework for the proper disposal of this research-grade
biochemical based on standard laboratory chemical waste management practices. All
laboratory personnel must be trained on these procedures and consult with their institution's
Environmental Health and Safety (EHS) department for specific guidance.

Understanding DB775

DB775 is a biochemical compound used in research. While detailed hazard information is not
readily available, it is crucial to treat this and all research chemicals as potentially hazardous.
Below is a summary of its known properties.
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Property Value

N'-hydroxy-4-[5-[4-[(E)-N'-
Chemical Name methoxycarbamimidoyl]phenyl]furan-2-

yl]lbenzenecarboximidamide

CAS Number 475976-08-0
Molecular Formula C19H18N403
Molecular Weight 350.4 g/mol

General Disposal Procedures

The following steps outline a standard procedure for the disposal of chemical waste like DB775
in a laboratory setting.

Step 1: Waste Identification and Segregation

o Treat as Hazardous Waste: In the absence of specific data, DB775 and any materials
contaminated with it (e.g., gloves, pipette tips, empty containers) should be treated as
hazardous chemical waste.[1]

e Segregation: Do not mix DB775 waste with other waste streams such as solvents, aqueous
waste, or solid waste, unless explicitly permitted by your institution's EHS guidelines.[2][3]
Incompatible wastes must be kept separate to prevent dangerous reactions.[1][4]

Step 2: Personal Protective Equipment (PPE)

When handling DB775 waste, always wear appropriate PPE, including:
o Safety goggles
o Chemical-resistant gloves

e Alab coat

Step 3: Waste Containment
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o Use Appropriate Containers: Collect DB775 waste in a designated, leak-proof container that
is compatible with the chemical.[3][5][6] The original container is often the best choice for
unused or expired product.[3]

e Solid Waste: For solid waste contaminated with DB775 (e.g., absorbent paper, gloves), use
a clearly labeled, sealed bag or a puncture-proof container for sharps.[3]

o Keep Containers Closed: Waste containers must be kept tightly closed except when adding
waste.[4][5][6]

Step 4: Labeling

o Label Immediately: As soon as waste is added, the container must be labeled.[5]

o Complete Information: The label should include the words "Hazardous Waste," the full
chemical name ("DB775" and its chemical formula), the date of accumulation, and the name
of the principal investigator or lab.[4][5] Do not use abbreviations or chemical formulas alone.

[5]

Step 5: Storage

» Designated Area: Store the waste container in a designated satellite accumulation area
within the laboratory.[7]

e Secondary Containment: Liquid waste containers should be placed in secondary
containment to prevent spills from reaching drains.[1][4]

» Segregation: Store DB775 waste away from incompatible materials.[1][4]

Step 6: Disposal
e Contact EHS: Do not dispose of DB775 down the sink or in the regular trash.[1][4] Contact

your institution's EHS or hazardous waste management department to schedule a pickup.[1]

[3]

o Empty Containers: Empty containers that held DB775 should be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous waste.[1] After rinsing,
deface the label and dispose of the container as instructed by your EHS department.[1][4]
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Experimental Protocols

Detailed experimental protocols for the use of DB775 are not publicly available. Researchers
should develop their own protocols in accordance with standard laboratory practices and
conduct a thorough risk assessment before use.

Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste like DB775.

Step 1: Identify & Segregate Waste
Treat DB775 as hazardous chemical waste.

l

Step 2: Wear Appropriate PPE
Gloves, goggles, lab coat.

l

Step 3: Contain Waste
Use compatible, sealed, leak-proof containers.

l

Step 4: Label Container
'Hazardous Waste', chemical name, date.

l

Step 5: Store Safely
Designated satellite area with secondary containment.

l

Step 6: Arrange for Disposal
Contact institutional EHS for pickup.

Final Disposal
By licensed hazardous waste vendor.
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Click to download full resolution via product page
Caption: General workflow for the disposal of DB775 waste.

Disclaimer: This information is intended as a general guide. Always follow the specific
procedures and regulations established by your institution's Environmental Health and Safety
department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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